Cas no 1105247-16-2 (5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1105247-16-2
• MF: C₁₄H₁₂FN₅OS
• MW: 317.341383934021
• CID: 5388081
• Update Time: 2025-10-29

5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(3-fluorophenyl)amino]-N-(thiophen-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 5-[(3-fluorophenyl)amino]-N-(2-thienylmethyl)-
• 5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H12FN5OS/c15-9-3-1-4-10(7-9)17-13-12(18-20-19-13)14(21)16-8-11-5-2-6-22-11/h1-7H,8H2,(H,16,21)(H2,17,18,19,20)
• InChI Key： JFDNBUTYOOXLPM-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=CC(F)=C2)=C(C(NCC2SC=CC=2)=O)N=N1

Additional information on 5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105247-16-2)

5-[(3-fluorophenyl)amino]-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, also known by its CAS registry number CAS No. 1105247-16-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their versatile applications in drug design and material science.

The molecular structure of 5-(3-fluorophenylamino)-N-(thiophen-2-methyl)-triazole carboxamide is characterized by a central 1,2,3-triazole ring system. This heterocyclic structure is further substituted with a fluorinated phenyl group at the 5-position and a thiophene-derived methyl group at the nitrogen atom of the carboxamide moiety. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of CAS No. 1105247 as a building block in medicinal chemistry. Its triazole core is known for its ability to form hydrogen bonds and participate in π-interactions, which are critical for drug-receptor interactions. The fluorinated phenyl group enhances lipophilicity and metabolic stability, while the thiophene moiety introduces additional electronic flexibility and potential for further functionalization.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include appropriately substituted triazole derivatives and thioether precursors. Optimization of reaction conditions has been reported to improve yield and purity, making this compound accessible for large-scale production.

From a pharmacological perspective, 5-(3-fluorophenylamino)-N-(thiophen-methyl)-triazole carboxamide has shown promise as a lead compound in anti-cancer drug development. Preclinical studies have demonstrated its ability to inhibit specific kinase enzymes involved in tumor progression. Additionally, its selectivity profile suggests minimal off-target effects, which is a desirable trait for therapeutic agents.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has explored its role as an electron transport layer material due to its high charge carrier mobility.

In terms of toxicity and safety profiles, preliminary assessments indicate that CAS No. 1105247 exhibits low acute toxicity in experimental models. However, further long-term studies are required to fully understand its potential risks and ensure safe handling in industrial settings.

In conclusion, 5-(3-fluorophenylamino)-N-(thiophene-methyl)-triazole carboxamide, with its unique structural features and diverse applications across multiple disciplines, represents an important addition to the arsenal of modern chemical compounds. Its continued exploration will undoubtedly yield new insights into its utility in both therapeutic and technological contexts.